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Compound of Interest

Compound Name: 4-Methyl erlotinib

Cat. No.: B583993 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like 4-Methyl erlotinib is paramount. This document provides essential,

immediate safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment.

Chemical Identifier:

Compound: 4-Methyl Erlotinib Hydrochloride

Molecular Formula: C23H25N3O4•HCl[1]

Molecular Weight: 443.93[1]

Hazard Identification and Classification
4-Methyl erlotinib is a derivative of erlotinib, a potent kinase inhibitor. While a specific Safety

Data Sheet (SDS) for 4-Methyl erlotinib is not readily available, the hazard profile is expected

to be similar to that of erlotinib hydrochloride. Based on available data for erlotinib, the primary

hazards include:

Acute Toxicity: Harmful if swallowed.[2][3][4][5]

Carcinogenicity: Suspected of causing cancer.[4][5]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[2][4][5][6]
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Organ Toxicity: May cause damage to organs (kidney, liver) through prolonged or repeated

exposure.[2][6]

Skin and Eye Irritation: May cause skin and eye irritation.[2][3] Crushed tablets can cause

eye irritation.[2]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[4][5]

Hazard Classification GHS Category

Acute Toxicity, Oral Category 4[2][5]

Carcinogenicity Category 2[4][5]

Reproductive Toxicity Category 2[4][5]

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2[6]

Hazardous to the Aquatic Environment, Long-

Term
Chronic 2[5]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 4-Methyl
erlotinib. The following PPE is recommended based on risk assessment for handling potent

compounds.[7]
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PPE Category Item Specifications

Eye Protection
Safety Goggles with Side

Shields

Must be worn at all times in the

laboratory to protect from

splashes.[8]

Hand Protection Chemical-Resistant Gloves

Two pairs of chemotherapy-

rated gloves are

recommended, especially

when handling stock solutions.

[8][9] Nitrile gloves are a

suitable option.[7]

Body Protection
Impervious Laboratory Coat or

Gown

Should be resistant to

chemical permeation.[8][9]

Respiratory Protection N95 Respirator or higher

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood to prevent

inhalation of aerosols.[8]

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.[8][9]

Operational Plan: Step-by-Step Handling Protocol
All handling of 4-Methyl erlotinib, particularly weighing the solid compound and preparing

stock solutions, must be conducted in a designated area, such as a certified chemical fume

hood or a Class II Biosafety Cabinet (BSC), to minimize exposure.[3][8]

Preparation:

Ensure the fume hood or BSC is functioning correctly.

Cover the work surface with absorbent, plastic-backed paper.[8]

Assemble all necessary equipment and reagents before starting.
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Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

Weighing the Compound:

Use a dedicated, calibrated analytical balance inside the fume hood or BSC.

Handle the container with care to avoid creating dust.[8]

Preparing Solutions:

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.[8]

Clearly label all solutions with the compound name, concentration, date, and researcher's

initials.

Decontamination:

In case of a spill, decontaminate the area immediately following established laboratory

procedures for hazardous chemicals.

Disposal Plan
Dispose of all waste contaminated with 4-Methyl erlotinib in accordance with local, regional,

and national regulations for hazardous waste.[6]

Solid Waste:

Collect all contaminated disposable PPE (gloves, gowns, etc.), absorbent paper, and

empty vials in a designated, sealed hazardous waste container.

Liquid Waste:

Collect all solutions containing 4-Methyl erlotinib in a clearly labeled, sealed hazardous

waste container.
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Sharps:

Dispose of any contaminated needles or other sharps in a designated sharps container for

hazardous materials.

Experimental Workflow for Handling 4-Methyl
Erlotinib
Caption: A flowchart illustrating the procedural steps for the safe handling of 4-Methyl
erlotinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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